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Compound of Interest

Compound Name: 2-Amino-6-chloropyridine

Cat. No.: B103851

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 2-Amino-6-
chloropyridine

This guide is intended for researchers, scientists, and drug development professionals,
providing comprehensive safety, handling, and storage information for 2-Amino-6-
chloropyridine.

Chemical and Physical Properties

2-Amino-6-chloropyridine is a solid organic compound commonly used as an intermediate in
the synthesis of pharmaceuticals and agrochemicals.[1] A summary of its key physical and
chemical properties is presented below.
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Property Value Reference(s)
CAS Number 45644-21-1 [2]
Molecular Formula CsHsCIN2 [2]
Molecular Weight 128.56 g/mol [2]

White to light yellow or cream
Appearance , [31[4]
crystalline powder

Melting Point 69-73.5 °C [4][5]

Boiling Point 255.7 £ 20.0 °C (Predicted) [5]

N Poorly soluble in water; soluble
Solubility ) ] [1]
in polar organic solvents.

Log Kow 0.17 (Estimated) [4]

Toxicological Data and Exposure Limits

2-Amino-6-chloropyridine is classified as harmful if swallowed and causes skin and serious
eye irritation.[4] It may also cause respiratory irritation.[4]

Metric Value Species Reference(s)
LDso (Oral) 680 mg/kg Mouse/Rat [41[5]

OSHA PEL Not Established N/A [4]

ACGIH TLV Not Established N/A [4]

NIOSH REL Not Established N/A [4]

GHS Hazard Information

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard information for 2-Amino-6-chloropyridine:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

H335: May cause respiratory
irritation

GHS Pictogram:
e GHSO07: Exclamation Mark([4]
Signal Word: Warning[4]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet for this

compound. Key statements include:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

e P264: Wash hands thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]
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Experimental Protocols

Protocol for Safe Handling and Use in a Laboratory
Setting

This protocol outlines the necessary steps for safely handling 2-Amino-6-chloropyridine

during a typical laboratory reaction.

4

. Engineering Controls and Personal Protective Equipment (PPE) Verification:

Ensure a certified chemical fume hood is operational.[6] All handling of the solid and its
solutions should occur within the fume hood.[6]

An emergency eyewash station and safety shower must be accessible within the immediate
work area.[7]

Verify the availability of appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[8]

Body Protection: A lab coat, fully buttoned, with closed-toe shoes and long pants.[6]
Respiratory Protection: For operations with a high potential for aerosolization, a NIOSH-
approved respirator may be necessary.[4]

. Weighing and Dispensing:

Perform all weighing operations within the chemical fume hood or a ventilated balance
enclosure.

Use a spatula to transfer the solid. Avoid creating dust.

Close the container tightly immediately after dispensing.

. Reaction Setup and Execution:

Set up the reaction apparatus within the chemical fume hood.

If dissolving the compound, add the solvent to the solid slowly to avoid splashing.
Maintain the reaction under an inert atmosphere if required by the specific chemical
transformation.

Keep the fume hood sash at the lowest practical height.

. Post-Reaction Work-up and Purification:

Quench the reaction carefully, especially if exothermic.
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» Perform all extractions and solvent removal steps within the fume hood.
 For purification via column chromatography, ensure the column is set up and run within the
fume hood.

5. Waste Disposal:

e Collect all waste containing 2-Amino-6-chloropyridine in a designated, properly labeled
hazardous waste container.[9]

e The container should be sealed and stored in a well-ventilated area away from incompatible
materials.[7]

Protocol for Emergency Response to a Spill

This protocol provides a step-by-step guide for managing a spill of 2-Amino-6-chloropyridine.
1. Immediate Actions:

o Alert all personnel in the immediate vicinity of the spill.
o If the spill is large or involves volatile substances, evacuate the area and notify the
appropriate emergency response team.

2. Personal Protection:
e Don the appropriate PPE as outlined in section 4.1 before attempting to clean the spill.
3. Spill Containment:

o For a solid spill, gently cover it with a damp paper towel to avoid raising dust.
o For a solution spill, create a dike around the spill using an inert absorbent material such as
vermiculite or sand.[9]

4. Clean-up:

» Carefully sweep the solid material or the absorbent material containing the spilled solution
into a designated hazardous waste container.

e Avoid creating dust during the clean-up process.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.

5. Waste Disposal:
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o Seal the waste container and label it clearly with the contents and hazard information.
» Dispose of the waste through the institution's hazardous waste management program.

Storage and Incompatibility

Proper storage is crucial to maintain the stability of 2-Amino-6-chloropyridine and to prevent
hazardous situations.

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[10] Keep away from heat, sparks, open flames, and other ignition sources.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong mineral acids.

[4]

Visual Guides

The following diagrams illustrate key workflows for the safe handling and emergency
management of 2-Amino-6-chloropyridine.
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Safe Handling Workflow for 2-Amino-6-chloropyridine
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Caption: Workflow for safe handling of 2-Amino-6-chloropyridine.
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Emergency Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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